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Compound of Interest

Compound Name: CAY10650

Cat. No.: B606501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10650 is a potent and selective inhibitor of cytosolic phospholipase A2α (cPLA2α), with an

IC50 value of 12 nM.[1][2][3] cPLA2α is a key enzyme in the inflammatory process, responsible

for the release of arachidonic acid from membrane phospholipids, which is a precursor for the

synthesis of prostaglandins and leukotrienes.[4][5] The inhibitory action of CAY10650 on

cPLA2α makes it a valuable tool for research in inflammation and related signaling pathways.

However, CAY10650 is a hydrophobic molecule with limited solubility in aqueous solutions, a

critical consideration for its use in biological assays.

These application notes provide a summary of the known solubility of CAY10650, along with

detailed protocols for preparing stock solutions and determining its solubility in various aqueous

buffers.

Chemical and Physical Properties
A summary of the key chemical and physical properties of CAY10650 is provided in the table

below.
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Property Value

Chemical Name

3-(2-methyl-1-oxopropyl)-1-[2-oxo-3-(4-

phenoxyphenoxy)propyl]-1H-indole-5-carboxylic

acid

Molecular Formula C₂₈H₂₅NO₆

Molecular Weight 471.5 g/mol

Appearance Crystalline solid

Purity ≥98%

Storage Store at -20°C

Solubility Data
CAY10650 is sparingly soluble in aqueous buffers and is practically insoluble in water. For most

applications, it is recommended to first dissolve the compound in an organic solvent, such as

dimethyl sulfoxide (DMSO) or dimethylformamide (DMF), to prepare a concentrated stock

solution. This stock solution can then be diluted into the desired aqueous buffer. It is advisable

to not store aqueous solutions for more than one day.[4]

The following tables summarize the available solubility data for CAY10650 in various solvents.

Table 1: Solubility in Organic Solvents

Solvent Approximate Solubility

Dimethyl sulfoxide (DMSO)
~20 mg/mL[4][5][6], 94 mg/mL (in fresh DMSO)

[3][7], 100 mg/mL (with ultrasonic assistance)[2]

Dimethylformamide (DMF) ~20 mg/mL[4][5][6]

Ethanol ~24 mg/mL[3][7]

Table 2: Solubility in Aqueous Buffer Systems
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Buffer System Approximate Solubility

1:10 solution of DMSO:PBS (pH 7.2) ~0.1 mg/mL[4][5][6]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL

Signaling Pathway of cPLA2α Inhibition by
CAY10650
CAY10650 exerts its biological effects by inhibiting the cPLA2α enzyme. The following diagram

illustrates the signaling pathway.
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Caption: CAY10650 inhibits active cPLA2α, blocking arachidonic acid release.

Experimental Protocols
Preparation of a Concentrated Stock Solution in an
Organic Solvent
This protocol describes the preparation of a 10 mg/mL stock solution of CAY10650 in DMSO.

Materials:
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CAY10650 (crystalline solid)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weigh out the desired amount of CAY10650 in a sterile microcentrifuge tube. For example,

for 1 mL of a 10 mg/mL stock solution, weigh 10 mg of CAY10650.

Add the appropriate volume of DMSO to the tube. For a 10 mg/mL solution, add 1 mL of

DMSO.

Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if

necessary.

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C.

Protocol for Determining the Aqueous Solubility of
CAY10650 (Shake-Flask Method)
This protocol provides a general method for determining the thermodynamic solubility of

CAY10650 in a specific aqueous buffer.

Materials:

CAY10650 (crystalline solid)
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Aqueous buffer of interest (e.g., Phosphate Buffered Saline (PBS), Tris-HCl, Citrate buffer)

with a defined pH.

Glass vials with screw caps

Orbital shaker or rotator

Centrifuge

0.22 µm syringe filters

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer.

Calibrated pipettes

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of solid CAY10650 to a glass vial. The exact amount should be

more than the expected solubility.

Add a known volume of the desired aqueous buffer to the vial.

Prepare at least three replicates for each buffer condition being tested.

Equilibration:

Tightly cap the vials.

Place the vials on an orbital shaker or rotator at a constant temperature (e.g., 25°C or

37°C).

Allow the mixture to equilibrate for a sufficient period, typically 24-48 hours, to ensure that

equilibrium solubility is reached.

Sample Preparation for Analysis:
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After equilibration, carefully remove the vials from the shaker. Let the vials stand

undisturbed to allow the excess solid to settle.

Withdraw a sample from the supernatant using a pipette.

Filter the sample through a 0.22 µm syringe filter to remove any undissolved particles.

This step is crucial to avoid overestimation of solubility.

Dilute the filtered sample with an appropriate solvent (e.g., the mobile phase for HPLC

analysis or the buffer for spectrophotometric analysis) to a concentration within the linear

range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method (e.g., HPLC or UV-Vis

spectrophotometry) to determine the concentration of CAY10650.

Prepare a standard curve of CAY10650 of known concentrations to accurately quantify the

solubility.

Data Analysis:

Calculate the concentration of CAY10650 in the original undiluted filtrate.

The average concentration from the replicates represents the solubility of CAY10650 in

the specific aqueous buffer at the tested temperature.

The following diagram outlines the workflow for determining the aqueous solubility of

CAY10650.
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Caption: Workflow for determining the aqueous solubility of CAY10650.

Conclusion
CAY10650 is a valuable research tool whose utility is dependent on proper handling, especially

concerning its limited aqueous solubility. By preparing concentrated stock solutions in organic

solvents and following established protocols for dilution and solubility determination,

researchers can effectively utilize CAY10650 in a variety of experimental settings. The provided

protocols and data serve as a comprehensive guide for the successful application of

CAY10650 in studies targeting the cPLA2α signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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